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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of sodium
dichromate dihydrate (Na=Cr207-2H20), a compound of significant industrial and laboratory
importance. A thorough understanding of its thermal behavior is crucial for safe handling,
process optimization, and the development of novel applications. This document outlines the
key decomposition stages, presents quantitative data from thermal analysis, details
experimental methodologies, and visualizes the underlying processes.

Executive Summary

The thermal decomposition of sodium dichromate dihydrate is a multi-step process initiated
by the loss of its water of crystallization, followed by the decomposition of the anhydrous salt at
higher temperatures. The primary decomposition products are sodium chromate (NazCr20a4),
chromium(lIl) oxide (Cr20s3), and oxygen gas. This guide synthesizes available data to provide
a clear and actionable understanding of this chemical transformation.

Physicochemical Properties

Sodium dichromate dihydrate presents as red-orange, hygroscopic crystals. It is highly
soluble in water and is a strong oxidizing agent. Key physical and chemical properties are
summarized in Table 1.
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Table 1: Physicochemical Properties of Sodium Dichromate Dihydrate

Property Value Reference
Chemical Formula Naz2Cr207-2H20

Molecular Weight 298.00 g/mol

Appearance Red-orange crystalline solid

The anhydrous salt melts at

Melting Point
357°C.

N Starts to decompose at
Decomposition Temperature

approximately 400°C.
Solubility in Water Highly soluble
Specific Gravity 2.35 g/cm?3

Thermal Decomposition Pathway

The thermal decomposition of sodium dichromate dihydrate proceeds through distinct
stages, which can be elucidated using techniques such as Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC).

Dehydration

The initial stage of decomposition involves the loss of the two molecules of water of
crystallization. This dehydration step typically begins at temperatures around 82.6°C to 100°C.

Equation 1: Dehydration of Sodium Dichromate Dihydrate
NazCrz207-2H20(s) — Naz2Cr207(s) + 2H20(Qg)

Decomposition of Anhydrous Sodium Dichromate

Following dehydration, the resulting anhydrous sodium dichromate remains stable until
approximately 400°C, at which point it begins to decompose. The decomposition yields sodium
chromate, chromium(lll) oxide, and oxygen gas.
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Equation 2: Decomposition of Anhydrous Sodium Dichromate
4Na2Cr207(s) — 4NazCr0Oa(s) + 2Cr203(s) + 302(Q)
Upon heating to decomposition, it can also emit toxic fumes of disodium oxide.

The overall decomposition pathway is visualized in the following diagram:
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Decomposition Pathway of Sodium Dichromate Dihydrate
NazCr207-2H20 (s)
Sodium Dichromate Dihydrate
Heat (~83-100°C)
Naz2Cr207 (s)
Anhydrous Sodium Dichromate

Heat (~400°C) Heat (~400°C)

NazCrOa (Ss) Cr20s3 (s)
Sodium Chromate Chromium(lll) Oxide

Heat (~83-100°C)

2H20 (g)
Water Vapor

Heat (~400°C)
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Experimental Workflow for Thermal Analysis
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Dihydrate: A Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b147847#thermal-decomposition-of-sodium-
dichromate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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